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Compound of Interest

Compound Name: Testosterone sulfate (pyridinium)

Cat. No.: B15587329 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Testosterone sulfate
(pyridinium), CAS number 34991-10-1. The information is compiled for an audience with a

technical background in chemistry, pharmacology, and drug development.

Chemical and Physical Properties
Testosterone sulfate (pyridinium) is the pyridinium salt of testosterone 17β-sulfate. It is a

synthetically produced compound, often used as a reference material in analytical applications

or as an intermediate in chemical synthesis. While testosterone and its primary metabolite,

testosterone sulfate, are endogenous androgens, the pyridinium salt form is not naturally

occurring.
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Property Value Source

CAS Number 34991-10-1 -

Molecular Formula C₂₄H₃₃NO₅S [1][2]

Molecular Weight 447.59 g/mol [1][2]

Appearance White to off-white solid -

Chemical Name

Androst-4-en-3-one, 17-

(sulfooxy)-, (17β)-, compd. with

pyridine (1:1)

-

Synonyms
Testosterone 17-sulfate,

pyridinium salt
-

Spectral and Analytical Data
Detailed spectral data is crucial for the unambiguous identification and characterization of

Testosterone sulfate (pyridinium).

Table of Spectral Data
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Technique Data

¹H NMR (400 MHz)

δH (400 MHz): 8.88 (m, 2H, o-pyridinium), 8.56

(m, 1H, p-pyridinium), 8.14 (m, 2H, m-

pyridinium), 5.71 (s, 1H, C4-H), 4.30 (t, J 8.6 Hz,

1H, C17-H), 2.55–0.86 (m, 19H), 1.24 (s, 3H,

C18-H3), 0.86 (s, 3H, C19-H3)

¹³C NMR (100 MHz)

δC (100 MHz): 202.4 (C3), 175.1 (C5), 148.5 (o-

pyridinium), 143.0 (p-pyridinium), 128.9 (m-

pyridinium), 124.2 (C4), 87.9 (C17), 55.4, 51.3,

43.8, 40.1, 37.7, 36.7 (2 C), 32.7, 32.6, 29.2,

24.3, 21.7, 17.7 (C18), 12.1 (C19)

LRMS (–ESI)
m/z 367 (100%, [C₁₉H₂₇O₅S]⁻), 97 (20%,

[HSO₄]⁻)

HRMS (–ESI)
found 367.1579, [C₁₉H₂₇O₅S]⁻ requires

367.1579

Note: NMR data is referenced from a study where the solvent was not explicitly stated for the

final compound, but related compounds were analyzed in CDCl₃ or DMSO-d₆.

Experimental Protocols
Synthesis of Testosterone Sulfate (Pyridinium)
A common method for the synthesis of Testosterone sulfate (pyridinium) involves the

sulfation of testosterone using a sulfur trioxide pyridine complex.

Experimental Workflow: Synthesis of Testosterone Sulfate (Pyridinium)
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Caption: Synthesis workflow for Testosterone sulfate (pyridinium).
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Detailed Methodology:

A solution of testosterone (100 mg) in pyridine (1 mL) is prepared.

This solution is added dropwise to solid sulfur trioxide pyridine complex (SO₃·py) (1.1–1.6

equivalents).

The resulting solution is stirred at room temperature for approximately 20 hours.

The reaction mixture is then added to diethyl ether (20 mL) to induce precipitation.

The precipitate is collected by filtration.

The crude product is purified by recrystallization from refluxing dichloromethane/diethyl

ether.

The purified product is washed with small portions of cold diethyl ether and dried under

vacuum to yield Testosterone sulfate (pyridinium).

Preparation of Solutions for In Vitro/In Vivo Studies
While no specific biological studies for Testosterone sulfate (pyridinium) have been

identified, the following are general protocols for dissolving this compound for potential

experimental use.

Protocol 1:

Add each solvent one by one: 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline.

This protocol is reported to yield a clear solution with a solubility of ≥ 2.5 mg/mL (5.59 mM).

Protocol 2:

Add each solvent one by one: 10% DMSO, 90% (20% SBE-β-CD in Saline).

This protocol is reported to yield a clear solution with a solubility of ≥ 2.5 mg/mL (5.59 mM).

Protocol 3:
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Add each solvent one by one: 10% DMSO, 90% Corn Oil.

This protocol is reported to yield a clear solution with a solubility of ≥ 2.5 mg/mL (5.59 mM).

Note: For in vivo experiments, it is recommended to prepare solutions freshly on the day of

use. If precipitation occurs, gentle heating and/or sonication can be used to aid dissolution.

Biological Context and Signaling Pathways
Currently, there is no publicly available research detailing the specific biological activity or

mechanism of action of Testosterone sulfate (pyridinium). Its biological role is inferred from

its components: testosterone sulfate and the pyridinium ion.

Testosterone sulfate is a major, though largely inactive, metabolite of testosterone.[3] The

sulfation of testosterone, which primarily occurs in the liver, increases its water solubility,

facilitating its excretion. This metabolic pathway is a key part of androgen homeostasis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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